D-tyrosinate(2-)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
D-tyrosinate(2-) is the D-enantiomer of tyrosinate(2-). It has a role as an Escherichia coli metabolite. It is a conjugate base of a D-tyrosinate(1-). It is an enantiomer of a L-tyrosinate(2-).
Scientific Research Applications
Microbial Attachment Inhibition
Biodegradable Polymers
D-tyrosinate derivatives have been utilized in the design of biodegradable polymers. Bourke and Kohn (2003) discussed the use of desaminotyrosyl-tyrosine alkyl esters, derived from L-tyrosine, as monomers for synthesizing various polymers, including tyrosine-derived polycarbonates and polyarylates. These polymers have applications in drug delivery, cellular responses, and medical device fabrication (Bourke & Kohn, 2003).
Plant Tyrosine Biosynthesis and Metabolism
D-tyrosinate is relevant in the study of plant tyrosine biosynthesis and metabolism. Schenck and Maeda (2018) investigated how L-tyrosine, an important precursor to numerous plant specialized metabolites, is synthesized and catabolized in plants. This research contributes to understanding the production of plant-derived compounds used in human medicine and nutrition (Schenck & Maeda, 2018).
Electrochemical Sensors in Biological Fluids
Atta, Galal, and El-Gohary (2020) developed an electrochemical sensor using crown ether modified poly(hydroquinone)/carbon nanotubes for the determination of tyrosine, among other compounds, in biological fluids. This sensor has potential applications in monitoring diseases like Parkinson's (Atta, Galal, & El-Gohary, 2020).
Regulation of Protein Functions
The role of D-tyrosinate(2-) in regulating protein functions, such as those of NMDA receptors, has been researched. Wang and Salter (1994) explored how tyrosine phosphorylation can regulate neurotransmitter receptor function, particularly NMDA receptors in the central nervous system, which are crucial in neuronal development, plasticity, and toxicity (Wang & Salter, 1994).
Properties
Molecular Formula |
C9H9NO3-2 |
---|---|
Molecular Weight |
179.17 g/mol |
IUPAC Name |
(2R)-2-amino-3-(4-oxidophenyl)propanoate |
InChI |
InChI=1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)/p-2/t8-/m1/s1 |
InChI Key |
OUYCCCASQSFEME-MRVPVSSYSA-L |
Isomeric SMILES |
C1=CC(=CC=C1C[C@H](C(=O)[O-])N)[O-] |
SMILES |
C1=CC(=CC=C1CC(C(=O)[O-])N)[O-] |
Canonical SMILES |
C1=CC(=CC=C1CC(C(=O)[O-])N)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.